Cas no 19315-13-0 (Methyl(phenyl)phosphine oxide)

• Product Name: Methyl(phenyl)phosphine oxide
• CAS No: 19315-13-0
• MF: C₇H₈OP
• MW: 139.111582756042
• CID: 1024317
• PubChem ID: 13583144
• Update Time: 2025-10-30

Methyl(phenyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

• Methyl(phenyl)phosphine oxide
• Methylphenylphosphine oxide
• Phosphine oxide methylphenyl-
• (+/-)-methyl(phenyl)phosphine oxide
• (+/-)-methylphenylphosphine oxide
• AGN-PC-00N5WW
• AGN-PC-0CW7E6
• ANW-60351
• CTK0E1247
• Methylphenylphosphinoxid
• phenyl(methyl)phosphine oxide
• SureCN2154648
• methyl-oxo-phenylphosphanium
• HONGHUI-MED 250019000000
• Phosphine oxide, methylphenyl-
• Phosphine oxide, methylphenyl-
• SCHEMBL2154648
• 19315-13-0
• (METHYLPHOSPHOROSO)BENZENE
• Methyl(oxo)phenylphosphanium
• O11981
• AKOS016003197
• DTXSID60544339

• MDL： MFCD11870835
• Inchi： 1S/C7H8OP/c1-9(8)7-5-3-2-4-6-7/h2-6H,1H3/q+1
• InChI Key： CKUALXJYIMVFON-UHFFFAOYSA-N
• SMILES： [P+](C)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 140.03917
• Monoisotopic Mass: 139.031276872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Methyl(phenyl)phosphine oxide

Methyl(phenyl)phosphine oxide (CAS No. 19315-13-0): A Comprehensive Overview in Modern Chemical Research

Methyl(phenyl)phosphine oxide, chemically designated as Methyl(phenyl)phosphine oxide and identified by its CAS number CAS No. 19315-13-0, is a significant compound in the realm of organophosphorus chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention in both academic research and industrial applications. Its molecular structure, consisting of a phosphorus atom bonded to a methyl group and a phenyl group, with an oxygen atom attached to the phosphorus, imparts distinct reactivity and utility in various chemical transformations.

The compound's significance is further underscored by its role as a ligand in coordination chemistry and its application in the synthesis of complex organic molecules. The presence of the phenyl group enhances its solubility in organic solvents, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Recent studies have highlighted its potential in catalytic systems, where it acts as an effective ligand for transition metals, facilitating various cross-coupling reactions essential for drug development.

In the context of modern pharmaceutical research, Methyl(phenyl)phosphine oxide has been explored for its ability to modulate enzyme activity. Its derivatives have shown promise in inhibiting certain enzymatic pathways that are implicated in diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological targets at the molecular level makes it a valuable candidate for structure-activity relationship studies. Researchers have leveraged its unique chemical properties to design novel inhibitors that exhibit high selectivity and low toxicity.

The synthesis of Methyl(phenyl)phosphine oxide typically involves phosphination reactions followed by oxidation, with careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to optimize the process. These techniques not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

One of the most intriguing aspects of this compound is its stability under various environmental conditions. Unlike many organophosphorus compounds that are sensitive to moisture or air, Methyl(phenyl)phosphine oxide maintains its integrity under ambient conditions, making it easier to handle and store. This stability has made it a preferred choice for industrial applications where reliability is paramount.

The applications of Methyl(phenyl)phosphine oxide extend beyond pharmaceuticals into materials science. Its derivatives have been investigated as components in advanced polymers and coatings due to their thermal stability and resistance to chemical degradation. These properties make them suitable for use in harsh environments where conventional materials may fail.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Methyl(phenyl)phosphine oxide. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental validations, creating a synergistic framework for drug discovery.

The role of Methyl(phenyl)phosphine oxide as a building block in synthetic chemistry cannot be overstated. Its versatility allows chemists to construct complex molecules with precision, enabling the development of novel materials and bioactive compounds. As research continues to uncover new applications, the importance of this compound is likely to grow even further.

In conclusion, Methyl(phenyl)phosphine oxide (CAS No. 19315-13-0) stands as a testament to the ingenuity of modern chemical research. Its unique properties and broad applicability make it a cornerstone in various scientific disciplines. As we delve deeper into the complexities of molecular interactions and material science, compounds like this one will continue to play a pivotal role in driving innovation forward.